Cas no 1849268-18-3 (Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy-)

• Product Name: Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy-
• CAS No: 1849268-18-3
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5285666
• Update Time: 2025-06-07

Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy-

• Inchi： 1S/C6H11NO3/c7-3-6(1-2-6)4(8)5(9)10/h4,8H,1-3,7H2,(H,9,10)
• InChI Key： JMBDXKYNRMYYQM-UHFFFAOYSA-N
• SMILES： C(C1(CC1)CN)(O)C(=O)O

Additional information on Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy-

Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy- (CAS No. 1849268-18-3): An Overview of a Promising Compound in Medicinal Chemistry

Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy- (CAS No. 1849268-18-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as α-hydroxy-1-(aminomethyl)cyclopropaneacetic acid, is characterized by its cyclopropane ring, aminomethyl group, and α-hydroxy functional group, which collectively contribute to its distinct chemical properties and biological activities.

The cyclopropane ring is a three-membered cyclic structure that imparts significant strain to the molecule, leading to unique reactivity and conformational properties. This strain can influence the compound's interactions with biological targets, making it a valuable scaffold for drug design. The aminomethyl group provides the molecule with basic properties and potential for hydrogen bonding, which are crucial for receptor binding and enzyme inhibition. The α-hydroxy functional group adds polarity and can participate in hydrogen bonding, further enhancing the compound's bioavailability and target specificity.

Recent studies have explored the potential of Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy- in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy- has also shown promise as an anti-inflammatory agent. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy- has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, it has been shown to have low toxicity and good safety margins in animal models, suggesting its potential for clinical development.

In terms of synthetic chemistry, Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy- can be synthesized through a series of well-defined steps involving cyclopropanation reactions and functional group manipulations. Recent advancements in synthetic methods have led to more efficient and scalable routes for its production, making it more accessible for both research and commercial purposes.

The structural diversity of Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy- also allows for the exploration of various derivatives with enhanced biological activities. For instance, modifications at the aminomethyl group or the introduction of additional functional groups can lead to compounds with improved potency and selectivity. These derivatives are currently being investigated for their potential applications in cancer therapy and other diseases where targeted interventions are needed.

Overall, Cyclopropaneacetic acid, 1-(aminomethyl)-α-hydroxy- (CAS No. 1849268-18-3) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery of novel treatments for various diseases.